Cas no 101457-07-2 (1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide)

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide is a specialized heterocyclic sulfonamide compound featuring a trifluoromethyl group and a methyl-substituted pyrazole core. Its unique structure imparts advantageous properties, including enhanced metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to improved bioavailability and resistance to enzymatic degradation, while the sulfonamide moiety offers versatility for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, where its structural features can influence binding affinity and selectivity. Its stability under various reaction conditions further enhances its utility in medicinal chemistry and crop protection research.
1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide structure
101457-07-2 structure
Product Name:1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide
CAS No:101457-07-2
MF:C5H6F3N3O2S
MW:229.18024969101
MDL:MFCD18426036
CID:3555191
PubChem ID:13630088
Update Time:2025-06-06

1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-sulfonamide, 1-methyl-3-(trifluoromethyl)-
    • 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide
    • C5H6F3N3O2S
    • Z1269132264
    • 1-methyl-3-(trifluoromethyl)pyrazole-4-sulfonamide
    • DS-021901
    • EN300-223702
    • AKOS033805921
    • CHEMBL4531496
    • BEA45707
    • 101457-07-2
    • SCHEMBL3376105
    • PNFNZHBLXSLIEG-UHFFFAOYSA-N
    • MDL: MFCD18426036
    • Inchi: 1S/C5H6F3N3O2S/c1-11-2-3(14(9,12)13)4(10-11)5(6,7)8/h2H,1H3,(H2,9,12,13)
    • InChI Key: PNFNZHBLXSLIEG-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(S(N)(=O)=O)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 229.013282g/mol
  • Monoisotopic Mass: 229.013282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 229.18g/mol
  • XLogP3: -0.3
  • Topological Polar Surface Area: 86.4Ų

1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Enamine
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Enamine
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